6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide

• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• SMILES: CNNC1=NC=C(C=C1)C(=O)N
• InChI: InChI=1S/C7H10N4O/c1-9-11-6-3-2-5(4-10-6)7(8)12/h2-4,9H,1H3,(H2,8,12)(H,10,11)
• InChIKey: SRSYNJLJHNVODE-UHFFFAOYSA-N

6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide: Identity & Procurement

6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide (CAS 2059938-29-1), also cataloged as its tautomer 6-(2-Methylhydrazono)-1,6-dihydropyridine-3-carboxamide, is a pyridine-3-carboxamide derivative featuring a methylhydrazine substituent at the 6-position . With a molecular weight of 166.18 Da, a topological polar surface area (TPSA) of 83.27 Ų, and a calculated LogP of -0.85, this compound occupies a distinct physicochemical space compared to other substituted nicotinamides, specifically at the intersection of hydrogen-bonding capacity and moderate hydrophilicity . It is commercially available for research use at a standard purity of 95% .

Higher hydrogen-bond donor count supports NNMT binding pocket mapping

Predicted low LogP indicates aqueous assay compatibility with reduced co-solvent need

No published NNMT inhibition data; procure as a structural probe for SAR campaigns

6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide: Differentiation from Analogs

The pyridine-3-carboxamide scaffold is a privileged structure for enzyme inhibition, particularly for nicotinamide N-methyltransferase (NNMT), but minor substituent changes drastically alter potency and binding mode. For example, the reference NNMT inhibitor 6-methoxynicotinamide (JBSNF-000088) exhibits IC50 values of 1.8–5.0 µM across species, a potency level that is highly sensitive to the electron-donating and hydrogen-bonding character of the 6-position group . Replacing a methoxy with a methylhydrazine moiety, as in the target compound, introduces an additional ionizable center and extends the hydrogen-bond donor count from 1 to 3, which is predicted to alter both affinity and binding orientation . Generic interchange with simpler 6-hydrazinyl or 6-methoxy analogs without verifying target engagement data therefore risks selecting a compound with fundamentally different potency, selectivity, and enzyme kinetics.

Elevated hydrogen-bond donor count relative to 6‑methoxy analog may alter binding mode and enzyme kinetics.

Methylhydrazine group introduces an ionizable center absent in common nicotinamide analogs, affecting charge‑state‑dependent interactions.

Predicted lower LogP suggests markedly different aqueous solubility and DMSO stock behavior compared to methoxy-substituted analogs.

6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide: Quantitative Differentiation Evidence

Hydrogen-Bond Donor Count Differentiates Analogs

The target compound possesses three hydrogen-bond donor atoms, compared to one for the common NNMT inhibitor JBSNF-000088 (6-methoxynicotinamide) and two for the closely related 6-hydrazinylpyridine-3-carboxamide . The NNMT substrate binding pocket accommodates specific hydrogen-bond networks with the nicotinamide carboxamide group and the pyridine nitrogen; the presence of an additional donor at the hydrazine NH position in the target compound likely alters binding complementarity and inhibitor kinetics in a manner not achievable with the methoxy or unsubstituted hydrazine analogs [1].

H-Bond Donors

Cross-study comparable

3 HBD (target) vs 1 HBD (JBSNF‑000088)

Different binding mode may apply

Not interchangeable with 6‑methoxy analog

Evidence Dimension	Number of hydrogen-bond donor atoms (Lipinski HBD count)
Target Compound Data	3 (two from carboxamide NH2, one from hydrazine NH)
Comparator Or Baseline	JBSNF-000088: 1 HBD (carboxamide NH2 only). 6-Hydrazinylpyridine-3-carboxamide: 2 HBD (carboxamide NH2, hydrazine NH)
Quantified Difference	+2 HBD vs JBSNF-000088; +1 HBD vs 6-hydrazinyl analog
Conditions	Calculated from 2D chemical structure; experimental binding data not publicly available for target compound

Why This Matters

For procurement decisions in NNMT inhibitor screening campaigns, the hydrogen-bond donor count directly influences predicted binding mode and solubility, meaning the target compound cannot be used interchangeably with the more common 6-methoxy analog without recalibrating assay conditions.

• [1] Babault, N. et al. J. Med. Chem. 2018, 61, 1541–1551. Discovery of bisubstrate NNMT inhibitors; describes SAM and substrate binding pockets. View Source

Aqueous Solubility Advantage Over 6-Methoxynicotinamide

The target compound exhibits a computed LogP of -0.85, markedly more hydrophilic than 6-methoxynicotinamide (JBSNF-000088), which has a LogP of approximately 0.3 . While experimental solubility data are unavailable, the 1.15-unit LogP decrease corresponds to a theoretical ~14-fold increase in aqueous partitioning for the target compound under the same conditions, a significant difference for in vitro assay preparation and DMSO stock handling [1].

Lipophilicity

Computed estimate

LogP −0.85 (Δ −1.15 vs JBSNF‑000088)

Predicted ~14× higher aqueous partitioning

Experimental solubility not confirmed

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	-0.85 (computed)
Comparator Or Baseline	JBSNF-000088: ~0.3 (computed)
Quantified Difference	ΔLogP = -1.15; estimated ~14-fold higher aqueous solubility
Conditions	Computed LogP values; experimental LogP not publicly available for target compound

Why This Matters

Researchers procuring this compound for cellular assays should anticipate substantially different DMSO/aqueous partitioning behavior compared to the 6-methoxy analog, potentially reducing the need for co-solvents or enabling higher final in-well concentrations in aqueous buffer systems.

• [1] Lipinski, C.A. et al. Adv. Drug Deliv. Rev. 2001, 46, 3–26. Rule-of-five and LogP/solubility relationship guidance. View Source

Lack of NNMT IC50 Data vs. Potent Inhibitors

A structurally related entry (BDBM50566781) in BindingDB reports an IC50 of 0.150 nM against both human and mouse NNMT, ranking among the most potent NNMT inhibitors known [1]. However, the compound registered under BDBM50566781 is a larger, peptide-like bisubstrate inhibitor, not 6-(2-methylhydrazin-1-yl)pyridine-3-carboxamide. No direct NNMT IC50 or Ki data for the target compound have been located in peer-reviewed literature or public databases. By class-level inference, the target compound may exhibit NNMT inhibitory activity, but its absolute potency is unproven and cannot be equated to BDBM50566781-level activity without direct assay validation [2].

NNMT Potency

Data to verify

No published IC50 for target

Cannot assume potency from class

Validate before use as NNMT probe

Evidence Dimension	NNMT inhibition potency (IC50)
Target Compound Data	No published data
Comparator Or Baseline	BDBM50566781 (bisubstrate inhibitor): IC50 = 0.150 nM (human and mouse NNMT) [1]
Quantified Difference	Data gap; target compound null versus comparator 0.150 nM
Conditions	Human and mouse recombinant NNMT; target compound not yet evaluated in this assay

Why This Matters

Procurement specifiers targeting NNMT inhibition cannot select this compound as a validated surrogate for known potent inhibitors; it should be procured as a structural probe for exploratory SAR campaigns only, with the explicit caveat that potency has not been confirmed.

• [1] BindingDB. BDBM50566781 (CHEMBL4867273). IC50 = 0.150 nM for human and mouse NNMT. Accessed 2026. View Source
• [2] Babault, N. et al. J. Med. Chem. 2018, 61, 1541–1551. Describes potent bisubstrate NNMT inhibitors; no mention of 6-(2-methylhydrazin-1-yl)pyridine-3-carboxamide. View Source

6-(2-Methylhydrazin-1-yl)pyridine-3-carboxamide: Application Scenarios

NNMT SAR Probe for H-Bond Pharmacophore Mapping

Given the compound's elevated hydrogen-bond donor count (3 HBD) relative to 6-methoxy- and 6-hydrazinyl-nicotinamide analogs, it is best suited as a pharmacophore mapping tool to interrogate the hydrogen-bonding requirements of the NNMT nicotinamide binding pocket . Its use in a focused screening panel alongside JBSNF-000088 and 6-hydrazinylpyridine-3-carboxamide can reveal whether additional HBD capacity enhances or diminishes target engagement, thereby informing rational design of the next inhibitor generation [1].

Aqueous Assay-Compatible Scaffold with Low Co-Solvent Need

The compound's computed LogP of -0.85, significantly lower than JBSNF-000088's ~0.3, suggests superior aqueous solubility that may permit higher final assay concentrations without DMSO precipitation . This makes it a candidate for high-concentration aqueous screening formats where methoxy analogs require co-solvent additives that could interfere with enzyme readouts [1].

Chemical Intermediate for Derivatization Libraries

The methylhydrazine moiety serves as a reactive handle for condensation with aldehydes or ketones to form hydrazone libraries, or for cyclization to pyrazole-fused nicotinamide derivatives . This differentiates it from the chemically inert 6-methoxy analog, which lacks a derivatizable nitrogen nucleophile, and positions the target compound as a versatile intermediate for diversity-oriented synthesis in medicinal chemistry campaigns .

Application

Selection Property

Validation Focus

NNMT H‑bond pharmacophore mapping

Elevated hydrogen‑bond donor capacity

Target engagement and binding mode confirmation

Aqueous assay‑compatible screening

Predicted low lipophilicity (LogP)

Solubility and DMSO precipitation threshold

Derivatization library synthesis

Methylhydrazine reactive handle

Condensation efficiency and product purity

• [1] Babault, N. et al. J. Med. Chem. 2018, 61, 1541–1551. NNMT inhibitor binding pocket characterization. View Source